Cas no 25712-94-1 (Homoarbutin)

• Product Name: Homoarbutin
• CAS No: 25712-94-1
• MF: C₁₃H₁₈O₇
• MW: 286.277824878693
• CID: 284202
• PubChem ID: 324796
• Update Time: 2025-04-19

Homoarbutin Chemical and Physical Properties

Names and Identifiers

• Homoarbutin
• 4-hydroxy-3-Methylphenyl hexopyranoside
• 4-Hydroxy-3-methylphenyl beta-D-glucopyranoside
• 2-(hydroxymethyl)-6-(4-hydroxy-3-methylphenoxy)oxane-3,4,5-triol
• b-D-Glucopyranoside,4-hydroxy-3-methylphenyl
• I07-0194
• NSC291302
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-(4-hydroxy-3-methylphenoxy)oxane-3,4,5-triol
• NCI60_002394
• AKOS015896734
• CHEMBL1997201
• 25712-94-1
• NSC-291302
• DTXSID10315031
• MFCD00238608
• FS-7052
• HY-N2418
• SCHEMBL5824275
• AC-35129
• AKOS027326648
• CS-0022625
• 1ST182183
• DA-49719
• 2-(4-HYDROXY-3-METHYLPHENOXY)-6-(HYDROXYMETHYL)OXANE-3,4,5-TRIOL
• DTXCID50266154

• Inchi： 1S/C13H18O7/c1-6-4-7(2-3-8(6)15)19-13-12(18)11(17)10(16)9(5-14)20-13/h2-4,9-18H,5H2,1H3
• InChI Key： SUSHDSMGFVANCQ-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1CO)O)O)O)OC1C=CC(=C(C)C=1)O

Computed Properties

• Exact Mass: 286.10500
• Monoisotopic Mass: 286.105253
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.4
• Topological Polar Surface Area: 120
• Molecular Weight: 286.28

Experimental Properties

• Color/Form: Powder
• Density: 1.497±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 192-193 ºC
• Boiling Point: 563.1°Cat760mmHg
• Flash Point: 294.4°C
• Refractive Index: 1.637
• Solubility: Dissolution (34 g/l) (25 º C),
• PSA: 119.61000
• LogP: -1.12070
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

Homoarbutin Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides